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Compound of Interest

Compound Name: Chloroacetaldehyde

Cat. No.: B151913 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of hazardous chemicals is paramount to ensuring laboratory safety and environmental

compliance. Chloroacetaldehyde, a colorless liquid with a pungent odor, is a reactive

compound that requires specific procedures for its safe disposal.[1][2] This guide provides

essential, step-by-step information for the proper disposal of chloroacetaldehyde, ensuring

the safety of laboratory personnel and adherence to regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal-related activities, it is crucial to handle chloroacetaldehyde with

the utmost care in a well-ventilated area, preferably within a chemical fume hood.[3] All

personnel must be equipped with appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a government-approved respirator.[3]

Emergency shower and eyewash facilities should be readily accessible.[4]

Key Handling Precautions:

Avoid all contact with eyes, skin, and clothing.[3]

Do not inhale vapors.[3]

Prevent exposure to heat, sparks, and open flames.[5][6]
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Store in tightly closed containers in a cool, dry, well-ventilated area away from incompatible

materials such as oxidizing agents and strong acids.[4][6]

Ground and bond containers and receiving equipment to prevent static discharge.[5]

Chloroacetaldehyde Waste Classification
Chloroacetaldehyde is classified as a hazardous waste by the U.S. Environmental Protection

Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) with the hazardous

waste number P023.[6][7][8] This classification mandates specific disposal protocols and

prohibits land disposal until the waste has been appropriately treated, typically by incineration.

[6]

Step-by-Step Disposal Procedure
The disposal of chloroacetaldehyde waste must be conducted in accordance with local, state,

and federal regulations.[5]

Containment: Leave the chloroacetaldehyde waste in its original or a compatible, properly

labeled, and sealed container. Do not mix with other waste streams.

Labeling: Ensure the container is clearly labeled as "Hazardous Waste" and includes the

name "Chloroacetaldehyde" and the associated hazards.

Storage: Store the sealed container in a designated hazardous waste accumulation area that

is cool, well-ventilated, and away from ignition sources.[5]

Professional Disposal: Arrange for the collection and disposal of the waste through a

licensed hazardous waste disposal company.[5] Inform the disposal company of the specific

chemical identity.

Regulatory Consultation: For specific recommendations and to ensure full compliance, it is

advisable to contact your state's Department of Environmental Protection (DEP) or the

regional office of the federal EPA.[4]

Spill and Emergency Procedures
In the event of a spill or leak, the following immediate actions should be taken:
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Evacuation: Evacuate all non-essential personnel from the spill area.[4]

Ventilation and Ignition Sources: Ventilate the area and remove all sources of ignition.[4][6]

Containment: For small spills, absorb the liquid with an inert material such as sand, fly ash,

or cement powder and place it in a sealed container for disposal.[4][6] For large spills,

construct a dike to contain the material for later disposal.[6]

Cleanup: After the material has been collected, ventilate and wash the spill area.[4]

Personal Protection: Anyone involved in the cleanup must wear appropriate PPE, including

respiratory protection.[4]

Quantitative Data and Experimental Protocols
The available safety and regulatory guidelines for chloroacetaldehyde disposal focus on

procedural and qualitative safety measures. As such, there is no specific quantitative data,

such as concentration thresholds for different disposal methods, or detailed experimental

protocols for disposal cited in the safety data sheets and regulatory documents. The primary

directive is that chloroacetaldehyde is a regulated hazardous waste that requires professional

disposal via incineration.

Chloroacetaldehyde Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

chloroacetaldehyde.
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Caption: Logical workflow for the proper disposal of chloroacetaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chloroacetaldehyde | ClCH2CHO | CID 33 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Glossary: Chloroacetaldehyde [greenfacts.org]

3. Safety Guideline [chemtrack.org]

4. nj.gov [nj.gov]

5. cdn.chemservice.com [cdn.chemservice.com]

6. epaosc.org [epaosc.org]

7. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Navigating the Safe Disposal of Chloroacetaldehyde: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b151913?utm_src=pdf-body-img
https://www.benchchem.com/product/b151913?utm_src=pdf-body
https://www.benchchem.com/product/b151913?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetaldehyde
https://www.greenfacts.org/glossary/abc/chloroacetaldehyde.htm
https://www.chemtrack.org/MSDSSG/Trf/sge/sge107-20-0.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0372.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-11437M1%20English%20SDS%20US.pdf
https://www.epaosc.org/site/download.ashx?counter=92340
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://cameochemicals.noaa.gov/chris/CHO.pdf
https://www.benchchem.com/product/b151913#chloroacetaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b151913#chloroacetaldehyde-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b151913#chloroacetaldehyde-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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